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Cat. No.: B089389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,5-Dimethoxypentane (CAS No. 111-89-7), also known as pentamethylene glycol dimethyl

ether, is an aliphatic diether.[1][2][3] Its molecular structure, consisting of a five-carbon chain

flanked by two methoxy groups, imparts properties that make it a subject of interest as a

potential solvent or component in various chemical formulations. Understanding its solubility in

a range of organic solvents is critical for its application in synthesis, purification, and

formulation development. This guide provides a comprehensive overview of the predicted

solubility of 1,5-dimethoxypentane and outlines a detailed experimental protocol for its

quantitative determination.

Molecular Structure: CH₃O(CH₂)₅OCH₃

Theoretical Principles of Solubility
The solubility of a substance is governed by the principle of "like dissolves like," which is a

reflection of the intermolecular forces between the solute and solvent molecules.[4][5] The key

intermolecular forces at play for 1,5-dimethoxypentane are London dispersion forces and

dipole-dipole interactions. The ether oxygen atoms can also act as hydrogen bond acceptors.

[4][6][7]
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The solubility of 1,5-dimethoxypentane in a given organic solvent can be predicted by

comparing their polarities and hydrogen bonding capabilities. As a diether, 1,5-
dimethoxypentane is expected to be a relatively nonpolar to weakly polar aprotic solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b089389?utm_src=pdf-body
https://www.benchchem.com/product/b089389?utm_src=pdf-body
https://www.benchchem.com/product/b089389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,5-Dimethoxypentane

Organic Solvents

1,5-Dimethoxypentane
(Weakly Polar)

Nonpolar
(e.g., Hexane)

High Solubility
(Dispersion Forces)

Polar Aprotic
(e.g., Acetone)

Good Solubility
(Dipole-Dipole)

Polar Protic
(e.g., Ethanol)

Moderate to Good Solubility
(H-Bond Acceptor)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Supersaturated Solution

Equilibration

Incubate with agitation

Phase Separation

Centrifugation

Sample Dilution

Aliquot supernatant

Quantitative Analysis (GC)

Prepare for injection

Data Calculation

Determine concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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